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Introduction

Glyphosine, also known by its trade name Polaris, holds the distinction of being the first

chemical ripener registered for use in sugarcane in the United States in 1975.[1][2] Its

application aimed to artificially increase sucrose levels in sugarcane, particularly in regions

where natural ripening was suboptimal.[1] However, by 1980, Glyphosine was largely

succeeded by Glyphosate, which has since become the primary sugarcane ripener used in the

industry.[1][2] Consequently, detailed contemporary field application data and protocols for

Glyphosine are limited.

This document provides the available information on the field application of Glyphosine and

presents a comprehensive overview of the techniques for Glyphosate, its successor, which is

now the industry standard. This information is intended for researchers, scientists, and drug

development professionals interested in the chemical ripening of sugarcane.

Glyphosine (Polaris): Historical Application Data
Glyphosine, chemically known as N,N-bis(phosphonomethyl)glycine, was investigated for its

ability to enhance sucrose content in sugarcane across various growing regions.[1] While

detailed modern protocols are scarce, historical studies provide some insight into its effects.
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The following table summarizes the observed effects of Glyphosine application on sugarcane

from historical studies.

Parameter Cultivar(s) Observed Effect Location

Terminal Height 'Cl 54-378'

28.7 cm less than

non-treated 5 weeks

after treatment

Florida

Sucrose 'Cl 54-378'

1.01 percentage point

increase over non-

treated

Florida

Juice Purity 'Cl 54-378'

1.79 percentage point

increase over non-

treated

Florida

Sugar Yield 'Cl 54-378'

0.79 percentage point

increase over non-

treated

Florida

Juice Purity Not specified
4% higher than non-

treated controls
Jamaica

Pol % Cane Not specified
7% higher than non-

treated controls
Jamaica

Sucrose, Purity, Sugar

per Ton

Non-infected 'CP 65-

357'

12%, 3%, and 14%

increase, respectively
Louisiana

Sugar per Hectare
'CP 65-357' with

Ratoon Stunt Disease
Decrease observed Louisiana

Data compiled from studies by Rice et al. (1980), McCatty (1980), and Martin et al. (1980) as

cited in the provided search results.[1]

Glyphosate: Current Field Application Techniques
Glyphosate [N-(phosphonomethyl)glycine] is a systemic, non-selective herbicide that, when

applied at sub-lethal doses, acts as a highly effective sugarcane ripener.[1][3][4] It functions by
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inhibiting the enzyme 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS) in the shikimate

pathway, which is crucial for the synthesis of aromatic amino acids in plants.[5][6][7][8][9][10]

This inhibition leads to a cessation of vegetative growth, allowing the plant to divert more

energy towards the storage of sucrose.[11]

Application Notes and Protocols
1. Product Formulations: Various formulations of Glyphosate are available. It is crucial to

determine the concentration of the active ingredient (acid equivalent, a.e.) to calculate the

correct application rate.[12] For example, Roundup PowerMAX 3 contains 4.8 pounds of

glyphosate acid per gallon.[12]

2. Application Timing:

Growth Stage: Apply to actively growing sugarcane.[12]

Pre-Harvest Interval: The recommended treatment-to-harvest interval is typically 35 to 49

days.[12] Harvesting earlier than 35 days may not maximize sucrose increase, while

harvesting later than 49 days can lead to yield loss in the current and subsequent crops.[12]

Time of Day: Midday applications may improve performance compared to early morning or

evening.

3. Application Rates:

Rates vary depending on the product formulation and local recommendations. A common

rate for Roundup PowerMax 3 is 5.0 ounces per acre, with a range of 5.0 to 7.0 ounces per

acre for higher tonnage cane.[12]

Higher rates do not substitute for the recommended treatment-to-harvest interval.[12]

Use of higher than recommended rates should be restricted to the final stubble crop due to

increased risk of injury.[3]

4. Spray Volume and Surfactants:

A carrier volume of 3 to 40 gallons of water per acre is suggested for broadcast spray

applications.
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Most Glyphosate formulations for ripening contain surfactants. However, due to the low

application rates, the surfactant concentration might be suboptimal for rain-fastness.[3][12]

If rainfall is likely within six hours of application, a compatible non-ionic surfactant (0.25% by

volume) may be added.[12]

5. Environmental Conditions:

Wind: Apply when wind speeds are between 3 and 10 mph to minimize drift.[3][12]

Rainfall: Avoid application when rainfall is imminent. A rain-free period of at least six hours

after application is recommended.[3][12]

Temperature Inversion: Do not apply during a surface temperature inversion, which typically

occurs in the evening or early morning.[3][12]

6. Crop Condition:

Lodging: For best results, apply to erect cane. If the cane has recently lodged, allow 7-10

days for it to right itself before application.[3]

Plant Stress: Response to Glyphosate may be reduced under conditions of plant stress.[12]

7. Monitoring:

A hand-held refractometer can be used to measure Brix (an indicator of sugar content) to

optimize the scheduling of ripener application. Fields with higher initial Brix levels should be

treated and harvested first.[12]

Quantitative Data on Glyphosate Effects
The following tables summarize the quantitative effects of Glyphosate application on sugarcane

from various studies.

Table 1: Effect of Glyphosate on Theoretically Recoverable Sugar (TRS)
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Cultivar
Application Rate (g
ae/ha)

Harvest Interval
(weeks)

TRS Increase (%)
vs. Non-Treated

HoCP 96-540 210 8 10 - 28

L 99-226 210 8 10 - 28

HoCP 00-950 210 8 Least increase

L 01-283 210 8 Least increase

HoCP 96-540 210 6 Average of 10

Data compiled from studies on the response of different sugarcane cultivars to Glyphosate

application.[1]

Table 2: Effect of Glyphosate on Sugarcane and Sugar Yield

Cultivar
Application
Rate (g ae/ha)

Harvest
Interval
(weeks)

Sugarcane
Yield Change
(%)

Sugar Yield
Change (%)

Average across

cultivars
Not specified Not specified -9 Not specified

HoCP 96-540 Not specified 6 -17 No effect

HoCP 96-540 Not specified Not specified Not specified +16

Data compiled from studies on the impact of Glyphosate on sugarcane yield components.[1]

Experimental Protocol: Field Trial for Sugarcane Ripener
Efficacy
This protocol is a generalized methodology based on practices described in the cited literature

for evaluating the efficacy of chemical ripeners like Glyphosate in sugarcane.[5][11][13][14]

1. Objective: To evaluate the effect of a chemical ripener on the sucrose content, yield, and

phytotoxicity in a specific sugarcane cultivar.
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2. Experimental Design:

Design: Randomized Complete Block Design (RCBD).[5][11]

Replications: Minimum of four replications per treatment.[13][14]

Plot Size: A typical plot size is at least 2 nett interrows by 5 meters in length, with one guard

row on each side (gross plot size of 5 rows by 6 meters).[13]

Treatments:

Untreated Control.

Candidate Ripener at the proposed application rate (1X).

Candidate Ripener at double the proposed rate (2X) for phytotoxicity assessment.[13]

Industry Standard Ripener (e.g., a standard Glyphosate application).

3. Materials and Equipment:

Certified sugarcane variety.

Chemical ripener(s) and any required adjuvants.

Calibrated sprayer (e.g., backpack sprayer with a boom for small plots, or a drone for larger-

scale trials).[5]

Personal Protective Equipment (PPE).

Hand-held refractometer for Brix measurements.

Sample collection tools (machetes, bags).

Equipment for juice extraction and analysis (e.g., roller mill, polarimeter).

4. Procedure:
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Site Selection: Choose a uniform stand of the target sugarcane cultivar, minimizing variability

in soil type and topography.[13]

Application:

Apply treatments at the designated sugarcane growth stage (e.g., 8-10 months old).[5][11]

Record all application details: date, time, weather conditions (temperature, humidity, wind

speed), spray volume, and equipment used.[13]

Data Collection:

Pre-application: Collect baseline data on plant height and tiller count.

Post-application:

At specified intervals (e.g., 4, 6, and 8 weeks after application), harvest a predetermined

number of stalks from the central rows of each plot.[5]

Record phytotoxicity symptoms (e.g., chlorosis, stunting, side shoot development).

Measure stalk height, weight, and diameter.

Extract juice and analyze for Brix, Pol, and purity to calculate Theoretically Recoverable

Sugar (TRS).

At final harvest, determine the cane yield (tons per hectare) and sugar yield (tons per

hectare).

Ratoon Crop Assessment: Monitor the regrowth of the subsequent ratoon crop for any

residual effects, such as stunting or reduced tillering.[1][4]

5. Data Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD.

Use a mean separation test (e.g., LSD or Tukey's HSD) to determine significant differences

between treatment means at a specified significance level (e.g., p < 0.05).[5]
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Caption: Mechanism of action of Glyphosate, inhibiting the EPSP synthase enzyme in the

shikimate pathway.
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Caption: Workflow for a field experiment evaluating the efficacy of a sugarcane ripener.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. repository.lsu.edu [repository.lsu.edu]

2. Publication : USDA ARS [ars.usda.gov]

3. scispace.com [scispace.com]

4. academicjournals.org [academicjournals.org]

5. bio-conferences.org [bio-conferences.org]

6. Understanding Glyphosate and Other Pesticides (FS-1193) | University of Maryland
Extension [extension.umd.edu]

7. Glyphosate Technical Fact Sheet [npic.orst.edu]

8. Glyphosate General Fact Sheet [npic.orst.edu]

9. The herbicide glyphosate (Roundup®) kills plants by inhibiting an... | Study Prep in
Pearson+ [pearson.com]

10. Glyphosate: Its Environmental Persistence and Impact on Crop Health and Nutrition -
PMC [pmc.ncbi.nlm.nih.gov]

11. cabidigitallibrary.org [cabidigitallibrary.org]

12. Sugarcane Ripener Recommendations for 2025 [lsuagcenter.com]

13. croplife.co.za [croplife.co.za]

14. nda.gov.za [nda.gov.za]

To cite this document: BenchChem. [Field Application of Glyphosine in Agriculture:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166191#field-application-techniques-for-glyphosine-
in-agriculture]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b166191?utm_src=pdf-custom-synthesis
https://repository.lsu.edu/cgi/viewcontent.cgi?referer=&httpsredir=1&article=2361&context=gradschool_dissertations
https://www.ars.usda.gov/research/publications/publication/?seqNo115=235914
https://scispace.com/pdf/ripening-and-the-use-of-ripeners-for-better-sugarcane-4qua154gjp.pdf
https://academicjournals.org/journal/ajps/article-full-text/b37be1665315
https://www.bio-conferences.org/articles/bioconf/pdf/2024/10/bioconf_icgrc2024_01006.pdf
https://extension.umd.edu/resource/understanding-glyphosate-and-other-pesticides-fs-1193
https://extension.umd.edu/resource/understanding-glyphosate-and-other-pesticides-fs-1193
https://npic.orst.edu/factsheets/archive/glyphotech.html
https://npic.orst.edu/factsheets/glyphogen.html
https://www.pearson.com/channels/organic-chemistry/asset/4c98abf8/the-herbicide-glyphosate-roundup-kills-plants-by-inhibiting-an-enzyme-needed-for
https://www.pearson.com/channels/organic-chemistry/asset/4c98abf8/the-herbicide-glyphosate-roundup-kills-plants-by-inhibiting-an-enzyme-needed-for
https://pmc.ncbi.nlm.nih.gov/articles/PMC6918143/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6918143/
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20083015973
https://www.lsuagcenter.com/articles/page1595613262956
https://www.croplife.co.za/Resources/Crop%20Protection/Guidelines-for-preparing-Agrochemical-field-trials-in-sugarcane.pdf
https://www.nda.gov.za/images/Branches/AgricProducHealthFoodSafety/agriculture-inputs-control/guidelines/other-agricultural-remedies-guidelines/guidelines-for-registration-trial-in-sugarcane_.pdf
https://www.benchchem.com/product/b166191#field-application-techniques-for-glyphosine-in-agriculture
https://www.benchchem.com/product/b166191#field-application-techniques-for-glyphosine-in-agriculture
https://www.benchchem.com/product/b166191#field-application-techniques-for-glyphosine-in-agriculture
https://www.benchchem.com/product/b166191#field-application-techniques-for-glyphosine-in-agriculture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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